3-(2-Pyrazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole

• Molecular Formula: C12H7N5S
• Molecular Weight: 253.28 g/mol
• IUPAC Name: 1-pyrazin-2-yl-[1,2,4]thiadiazolo[4,5-a]benzimidazole
• InChI: InChI=1S/C12H7N5S/c1-2-4-10-8(3-1)15-12-17(10)11(16-18-12)9-7-13-5-6-14-9/h1-7H
• InChI Key: OGSLZIUZLWEMIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3N2C(=NS3)C4=NC=CN=C4

Description

3-(2-Pyrazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole is a useful research compound. Its molecular formula is C12H7N5S and its molecular weight is 253.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2-butyl-1,2,4-thiadiazolo[4,5-a]benzimidazole-3(2H)-one (300 mg, 1.213 mmol) and pyrazinecarbonitrile (319 mg, 3.03 mmol) in 8 mL of dicloromethane was stirred at room temperature for 36 hr. The precipitate was filtered and washed with dichloromethane to give 0.28 g (91%) of 3-(2-pyrazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole as a white solid; 1H NMR (CDCl3)δ 7.32 (t, 1H, ArH), 7.50 (t, 1H, ArH), 7.83 (d, 1H, ArH), 8.67 (d, 1H, ArH), 8.87 (br.d, 2H, py-H), 9.59 (s, 1H, py-H); mp 255-256.5° C.